Cas no 2246609-65-2 ((3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone)

• Product Name: (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone
• CAS No: 2246609-65-2
• MF: C₇H₇F₂NOS
• MW: 191.198387384415
• CID: 6788076
• PubChem ID: 139465479
• Update Time: 2025-06-08

(3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21330942
• (3,4-difluorophenyl)(imino)methyl-lambda6-sulfanone
• 2246609-65-2
• EN300-45184403
• (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C7H7F2NOS/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4,10H,1H3
• InChI Key： YVHJTVUODCHCMF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)F)F)(=N)=O

Computed Properties

• Exact Mass: 191.02164134g/mol
• Monoisotopic Mass: 191.02164134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Additional information on (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone

Introduction to (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2246609-65-2)

(3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2246609-65-2, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The presence of both fluorine substituents and a sulfanone moiety makes it a particularly intriguing molecule for further study.

The molecular structure of (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone consists of a phenyl ring substituted with two fluorine atoms at the 3 and 4 positions, linked to an imino group and a methyl sulfanone functional group. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The sulfanone group, in particular, is known for its ability to enhance binding affinity and stability in drug molecules, making it a valuable component in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The fluorine atoms in (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone contribute to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to its exploration as a building block in the synthesis of novel pharmaceutical agents targeting various therapeutic areas.

One of the most compelling aspects of (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone is its potential role in the development of anti-inflammatory and anti-cancer drugs. The sulfanone moiety has been shown to exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, the imino group can participate in hydrogen bonding interactions, which are crucial for the design of high-affinity ligands. These characteristics make it a promising candidate for further investigation in drug discovery.

Recent studies have also highlighted the compound's utility in material science applications. The unique electronic properties of its fluorinated aromatic ring make it suitable for use in organic electronics and optoelectronic materials. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to absorb and emit light efficiently could lead to advancements in energy-efficient technologies.

The synthesis of (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone presents both challenges and opportunities for chemists. Traditional synthetic routes often require multi-step processes involving harsh reagents and low yields. However, recent advances in catalytic methods have enabled more efficient production methods that minimize waste and improve scalability. These innovations are crucial for making the compound more accessible for industrial applications.

In conclusion, (3,4-Difluorophenyl)(imino)methyl-lambda6-sulfanone (CAS No. 2246609-65-2) is a versatile compound with significant potential across multiple domains of science and technology. Its unique structural features make it an attractive candidate for pharmaceutical development, material science applications, and synthetic chemistry research. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.